Cas no 1820687-45-3 (Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate)

• Product Name: Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate
• CAS No: 1820687-45-3
• CID: 4619393
• Update Time: 2025-05-20

Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate

• SMILES： O=C(OC(Cl)(Cl)Cl)NC1=NC=C(C2=CC=CC=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate

Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate (CAS No. 1820687-45-3): An Overview of a Promising Compound in Pharmaceutical Research

Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate (CAS No. 1820687-45-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate is characterized by a trichloromethyl group attached to an N-substituted carbamate moiety. The presence of the trichloromethyl group imparts significant stability and reactivity to the molecule, making it an interesting candidate for various chemical and biological studies. The 5-phenyl-1,3-oxazol-2-yl substituent further enhances the compound's biological activity by providing additional functional groups that can interact with biological targets.

Recent research findings have highlighted the potential of Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate in several therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell wall integrity, leading to cell death.

In addition to its antifungal properties, Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate has also shown promise as an antibacterial agent. A study conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of multidrug-resistant bacteria such as Methicillin-resistant Staphylococcus aureus (MRSA). The antibacterial activity is attributed to the compound's ability to interfere with bacterial protein synthesis and cell membrane function.

The anti-inflammatory potential of Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate has also been explored in preclinical studies. Research published in the *European Journal of Pharmacology* indicated that this compound significantly reduces inflammation in animal models of arthritis and colitis. The anti-inflammatory effects are thought to be mediated through inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Furthermore, Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate has been investigated for its potential as a lead compound in drug discovery efforts. Its unique chemical structure and multifaceted biological activities make it an attractive starting point for the development of new therapeutic agents. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, Trichloromethyl N-(5-phenyl-1,3-oxazol-2-yl)carbamate (CAS No. 1820687-45-3) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its antifungal, antibacterial, and anti-inflammatory properties make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.